4-Methoxy-1-naphthoic acid
Cat. No. B131857
Key on ui cas rn:
13041-62-8
M. Wt: 202.21 g/mol
InChI Key: WRQHSQDGYYDRMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[B:16]([Br:17])([Br:18])[Br:19].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:13](=[O:14])[OH:15])[c:7]2[cH:8][cH:9][cH:10][cH:11][c:12]12.[Cl:21][CH2:22][Cl:23].[OH2:20]>>[OH:2][c:3]1[cH:4][cH:5][c:6]([C:13](=[O:14])[OH:15])[c:7]2[cH:8][cH:9][cH:10][cH:11][c:12]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrB(Br)Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(=O)O)c2ccccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1ccc(O)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
